5-ethoxy-N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-2-furamide

• IUPAC Name: 5-ethoxy-N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C18H21NO5/c1-3-22-17-7-6-15(24-17)18(20)19-10-12-8-13-4-5-14(21-2)9-16(13)23-11-12/h4-7,9,12H,3,8,10-11H2,1-2H3,(H,19,20)
• InChI Key: ZDWOQHHRIFBYMW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(O1)C(=O)NCC2CC3=C(C=C(C=C3)OC)OC2
• Molecular Formula: C18H21NO5
• Molecular Weight: 331.4 g/mol

Description

5-ethoxy-N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-2-furamide, also known as 5-ethoxy-DMF, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 5-ethoxy-N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-2-furamide is not fully understood, but it is believed to act as an activator of the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. This pathway plays a crucial role in protecting cells from oxidative stress and inflammation.
Biochemical and Physiological Effects
5-ethoxy-N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-2-furamide has been shown to decrease inflammation and oxidative stress in various cell types, including neurons and immune cells. It has also been shown to protect against neuronal damage and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 5-ethoxy-N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-2-furamide in lab experiments is its stability and ease of synthesis. However, one limitation is its low solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 5-ethoxy-N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-2-furamide. One direction is to further investigate its potential therapeutic applications in neurodegenerative diseases. Another direction is to study its effects on other pathways involved in inflammation and oxidative stress. Additionally, the development of more soluble forms of 5-ethoxy-N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-2-furamide could expand its use in various experimental settings.
Conclusion
In conclusion, 5-ethoxy-N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-2-furamide is a synthetic compound that has shown potential therapeutic applications in various fields, particularly in the treatment of neurodegenerative diseases. Its mechanism of action involves the activation of the Nrf2 pathway, and it has been shown to have anti-inflammatory, antioxidant, and neuroprotective properties. While there are limitations to its use in lab experiments, there are several future directions for its study that could lead to new discoveries and potential treatments.

Synthesis Methods

The synthesis of 5-ethoxy-N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-2-furamide involves the reaction of 5-ethoxy-2-furaldehyde with 7-methoxy-3,4-dihydrocoumarin in the presence of a base. The resulting product is purified and characterized using various spectroscopic techniques.

Scientific Research Applications

5-ethoxy-N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-2-furamide has been studied for its potential therapeutic applications in various fields. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective properties. It has also been studied for its potential use in treating Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.